Cas no 2138370-84-8 (3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid
• CAS No: 2138370-84-8
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6370535
• PubChem ID: 165739978
• Update Time: 2025-10-30

3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid
• 2138370-84-8
• 3-{[(benzyloxy)carbonyl]amino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid
• EN300-1067661

• Inchi： 1S/C16H17N3O4/c20-15(21)12-6-7-19-13(8-12)17-9-14(19)18-16(22)23-10-11-4-2-1-3-5-11/h1-5,9,12H,6-8,10H2,(H,18,22)(H,20,21)
• InChI Key： CGFUFFRUURGLMM-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NC=C(NC(=O)OCC3C=CC=CC=3)N2CC1)=O

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo1,2-apyridine-7-carboxylic acid

3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2138370-84-8): An Overview

3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2138370-84-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid is characterized by a central imidazopyridine core with a benzyloxycarbonyl (Cbz) group attached to the amino functionality at the 3-position and a carboxylic acid group at the 7-position. The imidazopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the Cbz group provides additional functional groups that can be modified to enhance the compound's pharmacological properties.

Synthesis Methods

The synthesis of 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid involves several key steps. One common approach is to start with an appropriate imidazopyridine derivative and introduce the Cbz-protected amino group through a nucleophilic substitution reaction. The carboxylic acid group can be introduced via a carboxylation reaction or by hydrolysis of a corresponding ester or amide. Recent advancements in synthetic methods have focused on improving the efficiency and selectivity of these reactions to produce high yields of the desired compound.

Biological Properties

3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid has been studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that this compound could be a promising lead for the development of new therapeutic agents.

Pharmacological Applications

The pharmacological applications of 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its anti-cancer activities have been explored in preclinical studies for various types of cancer, including breast cancer and colorectal cancer. Ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

Clinical Trials and Future Directions

Clinical trials involving 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. Future directions include expanding these trials to larger patient populations and exploring combination therapies with other drugs to enhance treatment outcomes.

Conclusion

In conclusion, 3-{(benzyloxy)carbonylamino}-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 2138370-84-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and pave the way for new treatments for various diseases.